Cas no 1702239-06-2 (5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1702239-06-2
• MF: C₇H₃BrN₂O₄
• MW: 259.013720750809
• CID: 5705690
• PubChem ID: 106855892
• Update Time: 2025-10-31

5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1120102
• 1702239-06-2
• 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2-bromo-3-furanyl)-

• Inchi： 1S/C7H3BrN2O4/c8-4-3(1-2-13-4)6-9-5(7(11)12)10-14-6/h1-2H,(H,11,12)
• InChI Key： FENCSLKSUQNQSP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CO1)C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 257.92762g/mol
• Monoisotopic Mass: 257.92762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.911±0.06 g/cm3(Predicted)
• Boiling Point: 436.1±55.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1702239-06-2)

5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 1702239-06-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the oxadiazole family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a bromofuran moiety, which is a key feature that contributes to its unique chemical properties and reactivity. The presence of the 1,2,4-oxadiazole core enhances its suitability for further derivatization and functionalization, making it a valuable scaffold in the synthesis of novel bioactive molecules.

The bromofuran substituent at the 2-position of the oxadiazole ring introduces a region of high electrophilicity, facilitating various chemical transformations such as Suzuki-Miyaura cross-coupling reactions. This reactivity has been exploited in recent years to develop new pharmaceutical agents targeting a range of diseases. The carboxylic acid group at the 3-position provides an additional site for functionalization, allowing for the attachment of pharmacophores or other functional groups that can modulate the biological activity of the molecule.

In recent years, there has been growing interest in oxadiazole derivatives due to their demonstrated efficacy in inhibiting various enzymatic targets and their potential as antimicrobial agents. For instance, studies have shown that compounds incorporating the 1,2,4-oxadiazole scaffold exhibit significant activity against bacterial strains resistant to conventional antibiotics. The bromofuran moiety further enhances these properties by improving membrane permeability and binding affinity to biological targets.

One notable application of 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound to include additional pharmacophores or functional groups, researchers have been able to develop potent inhibitors that selectively target specific kinases. These inhibitors have shown promise in preclinical studies and are being investigated further for their potential as therapeutic agents.

The synthesis of 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination step is particularly critical, as it determines the regioselectivity and yield of subsequent reactions. Advanced synthetic techniques such as transition metal catalysis have been employed to optimize these reactions and improve overall efficiency.

Recent advancements in computational chemistry have also played a significant role in understanding the structural and electronic properties of this compound. Molecular modeling studies have helped researchers predict binding interactions with biological targets and optimize drug-like properties such as solubility and bioavailability. These insights have guided the design of novel derivatives with enhanced therapeutic potential.

The pharmacological profile of 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy in models of inflammation and infection, highlighting its potential as a lead compound for drug development. Additionally, its stability under various physiological conditions makes it an attractive candidate for formulation into oral or injectable medications.

The chemical diversity inherent in this compound allows for extensive structural modifications without compromising its core pharmacological activity. Researchers have explored various strategies to enhance its bioactivity, including introducing additional heterocycles or functional groups that can interact with biological targets in novel ways. These efforts have led to the discovery of several promising derivatives with improved pharmacokinetic profiles.

The industrial significance of 5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid cannot be overstated. Its versatility as a building block for pharmaceuticals has made it a cornerstone in medicinal chemistry research. As new synthetic methodologies are developed and our understanding of biological pathways deepens, this compound is expected to continue playing a pivotal role in the discovery and development of innovative therapeutic agents.

In conclusion,5-(2-Bromofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1702239-06-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further derivatization and exploration in drug discovery programs aimed at treating various diseases. With ongoing advancements in synthetic chemistry and computational biology,this molecule is poised to contribute substantially to future medical breakthroughs.